Cas no 1155073-68-9 (1-(nonan-2-yl)aminopropan-2-ol)

• Product Name: 1-(nonan-2-yl)aminopropan-2-ol
• CAS No: 1155073-68-9
• MF: C₁₂H₂₇NO
• MW: 201.348883867264
• CID: 5215509
• PubChem ID: 43499257
• Update Time: 2026-03-06

1-(nonan-2-yl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(1-methyloctyl)amino]-
• 1-(nonan-2-yl)aminopropan-2-ol

• Inchi： 1S/C12H27NO/c1-4-5-6-7-8-9-11(2)13-10-12(3)14/h11-14H,4-10H2,1-3H3
• InChI Key： DEPJBCHXMLVCRI-UHFFFAOYSA-N
• SMILES： C(NC(C)CCCCCCC)C(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-(nonan-2-yl)aminopropan-2-ol

Comprehensive Overview of 1-(nonan-2-yl)aminopropan-2-ol (CAS No. 1155073-68-9): Properties, Applications, and Industry Insights

1-(nonan-2-yl)aminopropan-2-ol (CAS No. 1155073-68-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This secondary amine-alcohol hybrid features a nonan-2-yl group attached to an aminopropan-2-ol backbone, offering versatile reactivity. Its molecular formula C₁₂H₂₇NO and moderate polarity make it soluble in common organic solvents like ethanol and dichloromethane, while remaining stable under ambient conditions.

Recent studies highlight the compound's potential as a chiral building block in asymmetric synthesis, aligning with the growing demand for enantioselective pharmaceuticals. The branched alkyl chain (nonan-2-yl) enhances lipid solubility, a property leveraged in drug formulation research. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial batches, meeting stringent quality standards for research applications.

In material science, 1-(nonan-2-yl)aminopropan-2-ol serves as a precursor for surfactant derivatives, addressing the surge in biodegradable amphiphiles. Its pH-responsive amine group enables applications in smart coatings, responding to industry needs for environmentally adaptive materials. Researchers also explore its role in corrosion inhibitors, where the long hydrocarbon tail provides protective film-forming capabilities.

The compound's structure-activity relationship (SAR) attracts computational chemistry interest, with molecular docking studies predicting interactions with biological targets. This aligns with trending searches for "AI-driven drug discovery" and "in silico screening tools." While not directly bioactive, its scaffold modification potential makes it valuable for medicinal chemistry libraries, particularly in central nervous system (CNS) drug development.

From a regulatory perspective, 1155073-68-9 complies with major chemical inventories (TSCA, EINECS) without restriction. Proper handling requires standard laboratory precautions—ventilation and PPE—though its low acute toxicity (LD50 >2000 mg/kg) classifies it as Category 5 under GHS. Storage recommendations include inert atmosphere preservation to prevent oxidative degradation of the amine functionality.

Market analysis reveals growing procurement of 1-(nonan-2-yl)aminopropan-2-ol by contract research organizations (CROs), driven by pharmaceutical outsourcing trends. Suppliers typically offer gram-to-kilogram quantities with certificates of analysis (CoA), catering to both academic and industrial researchers. The compound's cost-effectiveness compared to similar chiral amines contributes to its adoption.

Environmental profiling shows favorable biodegradation potential (>60% in OECD 301 tests), addressing sustainability concerns in chemical design. This positions the compound favorably against persistent alternatives, resonating with eco-conscious research initiatives. Life cycle assessment (LCA) studies suggest lower carbon footprint than aromatic analogues during production.

Future research directions may explore its ionic liquid derivatives for green chemistry applications, or metal-chelating complexes for catalytic systems. The compound's versatility ensures continued relevance across multidisciplinary research, from drug delivery systems to advanced material engineering. Patent databases show increasing citations since 2020, indicating rising industrial interest.